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Cat. No.: B12372408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the preparation of

RO6806051, a potent dual inhibitor of Fatty Acid Binding Protein 4 (FABP4) and Fatty Acid

Binding Protein 5 (FABP5), for use in cellular assays. Proper handling and preparation of this

small molecule are critical for obtaining accurate and reproducible experimental results. This

guide outlines the necessary materials, step-by-step procedures for creating stock and working

solutions, and important considerations for maintaining the integrity of the compound and the

health of cell cultures.

Introduction to RO6806051
RO6806051 is a selective inhibitor of FABP4 and FABP5, intracellular lipid-binding proteins that

play key roles in fatty acid trafficking and signaling. Dysregulation of FABP4 and FABP5 has

been implicated in various metabolic and inflammatory diseases. By inhibiting these proteins,

RO6806051 serves as a valuable tool for investigating the roles of FABP4 and FABP5 in

cellular processes such as lipolysis, cytokine release, and the modulation of peroxisome

proliferator-activated receptor gamma (PPARγ) signaling pathways.
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A summary of the key quantitative data for RO6806051 is presented in the table below for easy

reference.

Property Value Source

Molecular Formula C₂₁H₁₉ClN₆ [1]

Molecular Weight 390.88 g/mol [1]

Purity ≥98% (by HPLC) [1]

Solubility Soluble in DMSO [1]

Ki for hFABP4 0.011 µM
MedChemExpress Product

Page

Ki for hFABP5 0.086 µM
MedChemExpress Product

Page

Experimental Protocols
Materials Required

RO6806051 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Calibrated analytical balance

Cell culture medium appropriate for the cell line being used

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of RO6806051 Stock Solution (10 mM)
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It is recommended to prepare a high-concentration stock solution of RO6806051 in DMSO. A

10 mM stock is standard for many small molecule inhibitors and allows for easy dilution to a

wide range of working concentrations.

Calculation for a 10 mM Stock Solution:

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 390.88 g/mol x 1000 mg/g

Mass (mg) = 3.9088 mg

Procedure:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.91 mg of RO6806051 powder into the microcentrifuge

tube.

Add 1 mL of sterile, cell culture grade DMSO to the tube containing the RO6806051 powder.

Cap the tube tightly and vortex thoroughly for at least 1-2 minutes until the compound is

completely dissolved. Visually inspect the solution to ensure no solid particles remain.

This results in a 10 mM stock solution of RO6806051 in DMSO.

Storage of Stock Solution
Proper storage is crucial to maintain the stability and activity of the RO6806051 stock solution.

Storage Temperature Duration

-20°C Up to 1 month

-80°C Up to 6 months

Best Practices for Storage:
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Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) to avoid repeated

freeze-thaw cycles.

Store the aliquots in tightly sealed tubes, protected from light.

The powdered form of RO6806051 should be stored desiccated at 0°C for short-term and

-20°C for long-term storage[1].

Preparation of Working Solutions
Working solutions are prepared by diluting the 10 mM stock solution into the appropriate cell

culture medium. It is critical to maintain the final DMSO concentration in the cell culture at a

non-toxic level, typically below 0.5%, with many cell lines preferring a concentration of 0.1% or

lower.

Example: Preparation of a 10 µM Working Solution

Perform a serial dilution of the 10 mM stock solution in cell culture medium. It is

recommended to perform an intermediate dilution to ensure accuracy.

Intermediate Dilution (e.g., to 1 mM):

Add 10 µL of the 10 mM RO6806051 stock solution to 90 µL of sterile cell culture medium.

Mix thoroughly by gentle pipetting. This creates a 1 mM intermediate solution.

Final Working Solution (10 µM):

Add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium.

Mix thoroughly by gentle pipetting. This results in a final working concentration of 10 µM

RO6806051. The final DMSO concentration in this working solution will be 0.1%.

Important Considerations for Working Solutions:

Always prepare fresh working solutions for each experiment from a frozen stock aliquot.
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Include a vehicle control in your experiments. This should be cell culture medium containing

the same final concentration of DMSO as your experimental wells.

The optimal working concentration of RO6806051 will vary depending on the cell type and

the specific assay. It is recommended to perform a dose-response experiment (e.g., from 0.1

µM to 20 µM) to determine the optimal concentration for your experimental system.

Visualizing the Workflow and Mechanism
Experimental Workflow
The following diagram illustrates the workflow for preparing RO6806051 for cellular assays.
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Workflow for RO6806051 Preparation
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Simplified Signaling Pathway of FABP4/5 Inhibition
This diagram illustrates the inhibitory effect of RO6806051 on FABP4 and FABP5 and its

potential downstream consequences.
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Mechanism of RO6806051 Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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